Cas no 1152441-87-6 ((-)-Sesamin 2,2'-diol)

• Product Name: (-)-Sesamin 2,2'-diol
• CAS No: 1152441-87-6
• MF: C₂₀H₁₈O₈
• MW: 0
• CID: 4742424
• PubChem ID: 154804628
• Update Time: 2024-11-05

(-)-Sesamin 2,2'-diol Chemical and Physical Properties

Names and Identifiers

• F94161
• AKOS040763196
• (-)-Sesamin 2,2'-diol
• 1152441-87-6

• Inchi： InChI=1S/C20H18O8/c21-15-9(1-3-13-19(15)27-7-25-13)17-11-5-24-18(12(11)6-23-17)10-2-4-14-20(16(10)22)28-8-26-14/h1-4,11-12,17-18,21-22H,5-8H2
• InChI Key： CNUBEERPZWNIEK-UHFFFAOYSA-N
• SMILES： Oc1c2OCOc2ccc1C1OCC2C1COC2c1ccc2OCOc2c1O

Computed Properties

• Exact Mass: 386.10016753g/mol
• Monoisotopic Mass: 386.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.8Ų

(-)-Sesamin 2,2'-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Furanoid lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans